N-(1-{[5-(propan-2-yl)-1,3-oxazol-4-yl]methyl}piperidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-[1-[(5-propan-2-yl-1,3-oxazol-4-yl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C15H25N3O3S/c1-11(2)15-14(16-10-21-15)9-18-7-3-4-12(8-18)17-22(19,20)13-5-6-13/h10-13,17H,3-9H2,1-2H3
• InChI Key: ZTDBODYGRATRIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=CO1)CN2CCCC(C2)NS(=O)(=O)C3CC3
• Molecular Formula: C15H25N3O3S
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the piperidine ring, followed by the introduction of the oxazole ring and the attachment of the propan-2-yl group. The final step would likely involve the formation of the sulfonamide linkage with the cyclopropane ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine and oxazole rings would contribute to the rigidity of the molecule, while the propan-2-yl group would add some flexibility.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The oxazole ring could be susceptible to reactions with nucleophiles or electrophiles. The sulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of multiple polar groups (such as the sulfonamide) would likely make it somewhat soluble in water.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. It could potentially interact with biological targets through the piperidine ring, the oxazole ring, or the sulfonamide group.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as studies to determine its physical and chemical properties. If it shows promising biological activity, it could be studied as a potential pharmaceutical.